Cas no 4721-16-8 (N-Heptylphosphonic Acid)

• Product Name: N-Heptylphosphonic Acid
• CAS No: 4721-16-8
• MF: C₇H₁₇O₃P
• MW: 180.181843519211
• MDL: MFCD00015840
• CID: 3160210
• PubChem ID: 253660991
• Update Time: 2025-05-20

N-Heptylphosphonic Acid Chemical and Physical Properties

Names and Identifiers

• Heptylphosphonic Acid
• n-Heptylphosphonic acid
• n-heptanephosphonic acid
• SBB057478
• ST51003155
• 4721-16-8
• AKOS006280821
• SCHEMBL700501
• T72501
• H1535
• CS-0373882
• VAJFLSRDMGNZJY-UHFFFAOYSA-N
• MFCD00015840
• 811-083-5
• N-Heptylphosphonic Acid

• MDL： MFCD00015840
• Inchi： 1S/C7H17O3P/c1-2-3-4-5-6-7-11(8,9)10/h2-7H2,1H3,(H2,8,9,10)
• InChI Key： VAJFLSRDMGNZJY-UHFFFAOYSA-N
• SMILES： P(CCCCCCC)(=O)(O)O

Computed Properties

• Exact Mass: 180.09153140g/mol
• Monoisotopic Mass: 180.09153140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5
• XLogP3: 1.3

Experimental Properties

• Melting Point: 105.0 to 109.0 deg-C

N-Heptylphosphonic Acid Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN 3261 8/PG III
• HazardClass：8
• PackingGroup：III

Related Categories

• Material Chemicals Electrical Materials

Additional information on N-Heptylphosphonic Acid

Recent Advances in the Application of N-Heptylphosphonic Acid (CAS: 4721-16-8) in Chemical Biology and Pharmaceutical Research

N-Heptylphosphonic acid (CAS: 4721-16-8) is an organophosphorus compound that has garnered increasing attention in chemical biology and pharmaceutical research due to its unique physicochemical properties and versatile applications. Recent studies have explored its potential as a ligand for metal-organic frameworks (MOFs), a modifier for surface functionalization, and a precursor for novel bioactive molecules. This research brief synthesizes the latest findings on the synthesis, characterization, and applications of N-heptylphosphonic acid, with a focus on its relevance to drug development and biomaterial engineering.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of N-heptylphosphonic acid derivatives as potent inhibitors of bacterial enoyl-acyl carrier protein reductase (FabI), a key enzyme in bacterial fatty acid biosynthesis. The researchers synthesized a series of analogs by modifying the phosphonic acid headgroup and the heptyl tail, achieving nanomolar inhibitory concentrations against drug-resistant Staphylococcus aureus strains. Molecular docking studies revealed that the heptyl chain facilitates optimal hydrophobic interactions within the FabI binding pocket, while the phosphonic acid group coordinates with essential catalytic residues.

In materials science, N-heptylphosphonic acid has shown promise for surface modification of biomedical implants. A recent ACS Applied Materials & Interfaces publication (2024) reported its use in creating self-assembled monolayers on titanium alloy surfaces, significantly improving corrosion resistance and osteoblast adhesion. The seven-carbon alkyl chain was found to provide an ideal balance between hydrophobicity and molecular flexibility, enabling stable monolayer formation while maintaining biocompatibility. This advancement has important implications for orthopedic and dental implant technologies.

Analytical chemistry applications have also benefited from N-heptylphosphonic acid's properties. Researchers at ETH Zurich developed a novel chromatography stationary phase by immobilizing 4721-16-8 onto silica nanoparticles, achieving exceptional separation of phosphorylated metabolites in cancer cell extracts (Analytical Chemistry, 2023). The heptylphosphonic acid moiety provided both hydrophobic interactions and metal-chelating capabilities, enabling multimodal separation mechanisms that outperformed conventional reversed-phase materials.

Ongoing clinical research is investigating N-heptylphosphonic acid as a potential anti-osteoporotic agent. Preclinical studies suggest that its structural similarity to pyrophosphate allows it to modulate bone mineralization processes without the side effects associated with bisphosphonate drugs. Phase I trials are expected to begin in late 2024, focusing on its pharmacokinetics and safety profile in human subjects.

In conclusion, N-heptylphosphonic acid (4721-16-8) represents a versatile scaffold with diverse applications across chemical biology and pharmaceutical sciences. Recent advances highlight its potential in antimicrobial drug development, biomaterial engineering, analytical separations, and metabolic disease treatment. Future research directions may explore its use in targeted drug delivery systems and as a building block for novel biomimetic materials. The compound's unique combination of hydrophobic and metal-binding properties continues to inspire innovative applications at the chemistry-biology interface.